Cas no 260980-91-4 (2,4-Pentadienal, 5-(2,4-dimethoxyphenyl)-)

• Product Name: 2,4-Pentadienal, 5-(2,4-dimethoxyphenyl)-
• CAS No: 260980-91-4
• MF: C₁₃H₁₄O₃
• MW: 218.248464107513
• CID: 1425259
• PubChem ID: 54340053
• Update Time: 2025-04-20

2,4-Pentadienal, 5-(2,4-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentadienal, 5-(2,4-dimethoxyphenyl)-
• 260980-91-4
• DTXSID401279070
• 5-(2,4-Dimethoxyphenyl)-2,4-pentadienal

• Inchi： 1S/C13H14O3/c1-15-12-8-7-11(13(10-12)16-2)6-4-3-5-9-14/h3-10H,1-2H3
• InChI Key： TYGXSHPSYHHQRO-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=CC=1C=CC=CC=O)OC

Computed Properties

• Exact Mass: 218.09432
• Monoisotopic Mass: 218.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• XLogP3: 2.4
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes